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Compound of Interest

Compound Name: Pentaborane

Cat. No.: B011624

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the selection and use of
Personal Protective Equipment (PPE) when handling pentaborane. Due to its extreme toxicity,
pyrophoric nature, and high reactivity, strict adherence to these guidelines is mandatory to
ensure personnel safety.

Hazard Summary

Pentaborane (BsHo) is a colorless liquid with a pungent, sour milk-like odor. It is an extremely
toxic and reactive substance that poses significant health and safety risks.[1][2][3]

» Toxicity: Pentaborane is highly toxic via inhalation, skin absorption, and ingestion.[2]
Symptoms of exposure can be delayed for up to 48 hours and include dizziness, headache,
nausea, convulsions, and damage to the central nervous system, liver, and kidneys.[2][4] Its
acute toxicity is comparable to some nerve agents.[2][5]

o Flammability: Pentaborane is pyrophoric and can ignite spontaneously in contact with air.[2]
[4] Its vapors are heavier than air and can travel to an ignition source and flash back.[3]

o Reactivity: It reacts violently with water, halogenated compounds, and other oxidizing agents.

[2][6]
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Exposure Limits

Continuous air monitoring for pentaborane is highly recommended before and during any
handling procedures.[3] Adherence to established occupational exposure limits is critical.

Parameter Limit Agencyl/Organization

Permissible Exposure Limit

0.005 ppm (0.01 mg/m3 OSHA[4][7][8
(PEL) - 8-hr TWA ppm (0.01 mg/m?) 47111
Recommended Exposure Limit
0.005 ppm (0.01 mg/m3) NIOSH[4][9]
(REL) - 10-hr TWA
Short-Term Exposure Limit
_ 0.015 ppm (0.03 mg/m3) NIOSH, ACGIH[4][9]
(STEL) - 15 min
Immediately Dangerous to Life
1 ppm NIOSHI[6][9]

or Health (IDLH)

Personal Protective Equipment (PPE) Selection
Protocol

Due to the extreme hazards of pentaborane, a "no exposure" policy must be strictly enforced.
[3][10] The required level of PPE for any handling of pentaborane is Level A.[3][10][11]
Structural firefighting clothing is not adequate for protection.[3][10]

Level A Protection Ensemble

Level A protection is required when the highest level of skin, respiratory, and eye protection is
needed.[2][7][8][11][12]

o Respiratory Protection: A NIOSH-approved, positive-pressure, full-facepiece self-contained
breathing apparatus (SCBA) or a positive-pressure supplied-air respirator with escape
SCBA.[3][10][12]

o Protective Suit: A totally encapsulating, chemical- and vapor-protective suit.[3][10][12]

¢ Gloves: Both inner and outer chemical-resistant gloves.[12]
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» Footwear: Chemical-resistant boots with a steel toe and shank.[12]

Material Selection for Level A Suit and Gloves

Specific permeation and breakthrough data for pentaborane against common protective
materials are not readily available in public literature. Therefore, material selection must be
based on general chemical resistance principles for pyrophoric and highly reactive liquids.
Butyl rubber is often recommended for protection against rocket fuels.[13]

Suitability for Highly
Material Reactive/Pyrophoric Notes
Liquids

Often recommended for highly

corrosive acids, rocket fuels,
Butyl Rubber Good to Excellent ketones, and esters.[13]

Remains flexible at low

temperatures.[13]

Provides exceptional

resistance to chlorinated and
Viton™ Good to Excellent aromatic solvents.[14] Often

used in combination with other

materials.

Good general chemical and

tear resistance, but may not be

Neoprene Fair to Good ) ]
suitable for all reactive
chemicals.[13][14]
While good for general
laboratory use against oils and
o ] some solvents, it is not
Nitrile Poor to Fair

recommended for highly
reactive or aggressive
chemicals.[1][13][14]

Note: Always consult the manufacturer's specific chemical resistance data for the chosen suit,
gloves, and boots. If data for pentaborane is unavailable, contact the manufacturer directly for
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guidance.

Experimental Protocols
Protocol for Donning and Doffing Level A PPE

A trained assistant is required for donning and doffing Level A PPE to ensure proper fit and
prevent contamination. This procedure should be practiced regularly.

e Pre-Donning Inspection: Visually inspect all components of the Level A ensemble for defects,
such as cracks, tears, or exhausted respirator cartridges.

e Donning (with assistant):
o Don inner chemical-resistant gloves.
o Step into the encapsulating suit.
o Place SCBA on and ensure proper function.
o Don the full-facepiece mask and ensure a proper seal.
o Place the suit's hood over the head.
o The assistant will close and seal the suit's zipper and any storm flaps.
o Don outer chemical-resistant gloves, ensuring they are placed over the sleeves of the suit.
o The assistant will perform a final check of the entire ensemble.

» Doffing (with assistant in a designated decontamination zone):

o

Undergo gross decontamination via a drenching shower.

[e]

The assistant, wearing appropriate PPE, will open the suit.

o

Remove the outer gloves.

[¢]

Roll the suit down and away from the body, turning it inside out.
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o Remove the SCBA.
o Remove the inner gloves.

o All components of the PPE must be decontaminated or disposed of as hazardous waste.

Protocol for Emergency Decontamination

In the event of direct contact with pentaborane, immediate decontamination is critical.
e Personnel Decontamination:

o Immediately move to an emergency shower and eyewash station.[3][10]

o

Remove all contaminated clothing while under the shower.[10]

[¢]

Flush the affected skin area with copious amounts of water for at least 15 minutes.[10][15]

[e]

After initial water flushing, decontaminate the skin by rinsing with a 3% ammonia solution,
followed by more water.[3][10][15] Do not use ammonia solution in the eyes.[3][10][15]

[¢]

Seek immediate medical attention.[3][10] Symptoms may be delayed.[3][10]

» Area Decontamination (for spills):

o

Evacuate all non-essential personnel.
o Personnel involved in cleanup must wear Level A PPE.[10]

o Cover the spill with a dry, inert material such as sand, dry lime, or soda ash.[4] DO NOT
USE WATER or halogenated extinguishing agents.[3][4]

o Apply an aqueous solution containing 3% ammonia and 5% trisodium phosphate
detergent to the external surfaces.[10]

o Collect all contaminated materials and decontamination solutions for disposal as
hazardous waste.[10]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b011624?utm_src=pdf-body
https://media.msanet.com/www/PDFs/MSANorthAmerica/SafetyNotices/Pentaborane081498.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0258885.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0258885.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0258885.pdf
https://ehs.oregonstate.edu/safety-document/safe-handling-pyrophoric-liquids
https://media.msanet.com/www/PDFs/MSANorthAmerica/SafetyNotices/Pentaborane081498.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0258885.pdf
https://ehs.oregonstate.edu/safety-document/safe-handling-pyrophoric-liquids
https://media.msanet.com/www/PDFs/MSANorthAmerica/SafetyNotices/Pentaborane081498.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0258885.pdf
https://ehs.oregonstate.edu/safety-document/safe-handling-pyrophoric-liquids
https://media.msanet.com/www/PDFs/MSANorthAmerica/SafetyNotices/Pentaborane081498.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0258885.pdf
https://media.msanet.com/www/PDFs/MSANorthAmerica/SafetyNotices/Pentaborane081498.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0258885.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0258885.pdf
https://ehs.utexas.edu/sites/default/files/Pyrophoric%20Guidance.pdf
https://media.msanet.com/www/PDFs/MSANorthAmerica/SafetyNotices/Pentaborane081498.pdf
https://ehs.utexas.edu/sites/default/files/Pyrophoric%20Guidance.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0258885.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0258885.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Protocol for Testing Chemical Protective Clothing
(Adapted from ASTM F739)

As no specific testing protocol for pentaborane is published, this section outlines a theoretical
adaptation of the ASTM F739 standard ("Standard Test Method for Permeation of Liquids and
Gases Through Protective Clothing Materials Under Conditions of Continuous Contact") for
evaluating candidate materials. This testing should only be conducted in a specialized
laboratory equipped to handle pyrophoric and highly toxic substances.

o Objective: To determine the normalized breakthrough time (NBT) and steady-state
permeation rate (SSPR) of pentaborane through a candidate protective material.

e Apparatus:

[e]

A standard ASTM F739 permeation test cell.[16][17]

o

An inert gas supply (e.g., dry nitrogen or argon) for the collection side.

o

A sensitive analytical instrument capable of detecting pentaborane at low concentrations
(e.g., gas chromatography with an appropriate detector).

o

All operations must be conducted within a glovebox or a specially designed fume hood for
pyrophoric materials.

e Procedure:

o A sample of the material to be tested is clamped between the two chambers of the
permeation cell.

o The challenge chamber is carefully filled with pentaborane under an inert atmosphere.
o The collection chamber is continuously swept with an inert gas at a controlled flow rate.

o The effluent from the collection chamber is continuously monitored by the analytical
instrument.
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o The time at which the concentration of pentaborane in the collection stream reaches a

pre-defined level (e.g., 0.1 pg/cm2/min) is recorded as the normalized breakthrough time.
[18]

o The test continues until the permeation rate reaches a steady state.

o Data Presentation: Results should be tabulated to compare the performance of different
materials, showing NBT and SSPR.
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Caption: PPE Selection Workflow for Pentaborane Handling.
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Caption: Emergency Decontamination Protocol for Pentaborane Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b011624?utm_src=pdf-body
https://www.benchchem.com/product/b011624?utm_src=pdf-body-img
https://www.benchchem.com/product/b011624?utm_src=pdf-body
https://www.benchchem.com/product/b011624?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

ehs.dartmouth.edu [ehs.dartmouth.edu]
Reducing Workplace Risks with Chemical Protective Clothing [safetyonline.com]
media.msanet.com [media.msanet.com]

1.
2.
3.
e 4. ehs.utexas.edu [ehs.utexas.edu]
5. Pentaborane(9) - Wikipedia [en.wikipedia.org]
6.

OSHA Technical Manual (OTM) - Section VIII: Chapter 1 | Occupational Safety and Health
Administration [osha.gov]

e 7. Levitt-Safety | Choose the correct chemical suit with these 5 steps [levitt-safety.com]

» 8. OSHA PPE Levels: Workplace Chemical Exposure Protection — MSC Industrial Supply
[mscdirect.com]

¢ 9. NIOSH Recommendations for Chemical Protective Clothing A-Z | NIOSH | CDC
[archive.cdc.gov]

e 10. apps.dtic.mil [apps.dtic.mil]

e 11. int-enviroguard.com [int-enviroguard.com]

e 12. HAZMAT Suit Levels: How Many Are There? - OSHA.com [osha.com]
o 13. safety.fsu.edu [safety.fsu.edu]

e 14. guardian-mfg.com [guardian-mfg.com]

o 15. Safe Handling of Pyrophoric Liquids | Environmental Health and Safety | Oregon State
University [ehs.oregonstate.edu]

e 16. ASTM F739 method for testing the permeation resistance of protective clothing materials:
critical analysis with proposed changes in procedure and test-cell design - PubMed
[pubmed.ncbi.nim.nih.gov]

e 17. matestlabs.com [matestlabs.com]
e 18. ehss.syr.edu [ehss.syr.edu]

¢ To cite this document: BenchChem. [Application Notes and Protocols for Handling
Pentaborane: Personal Protective Equipment (PPE)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b011624#personal-protective-equipment-
ppe-for-handling-pentaborane]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://ehs.dartmouth.edu/sites/ehs/files/2024-05/dartmouth-college-guidelines-for-safe-use-of-pyrophorics.pdf
https://www.safetyonline.com/doc/reducing-workplace-risks-with-chemical-protec-0001
https://media.msanet.com/www/PDFs/MSANorthAmerica/SafetyNotices/Pentaborane081498.pdf
https://ehs.utexas.edu/sites/default/files/Pyrophoric%20Guidance.pdf
https://en.wikipedia.org/wiki/Pentaborane(9)
https://www.osha.gov/otm/section-8-ppe/chapter-1
https://www.osha.gov/otm/section-8-ppe/chapter-1
https://www.levitt-safety.com/blog/choose-the-correct-chemical-suit-with-these-5-steps
https://www.mscdirect.com/knowledge-center/articles/safety-guide-4-hazardous-chemical-exposure-ppe-levels
https://www.mscdirect.com/knowledge-center/articles/safety-guide-4-hazardous-chemical-exposure-ppe-levels
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://apps.dtic.mil/sti/tr/pdf/AD0258885.pdf
https://int-enviroguard.com/blog/protective-clothing-guidance/
https://www.osha.com/blog/hazmat-suit-levels
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://guardian-mfg.com/butyl-rubber-gloves-test-results/
https://ehs.oregonstate.edu/safety-document/safe-handling-pyrophoric-liquids
https://ehs.oregonstate.edu/safety-document/safe-handling-pyrophoric-liquids
https://pubmed.ncbi.nlm.nih.gov/9725933/
https://pubmed.ncbi.nlm.nih.gov/9725933/
https://pubmed.ncbi.nlm.nih.gov/9725933/
https://matestlabs.com/test-standards/astm-f739/
https://ehss.syr.edu/wp-content/uploads/2019/08/SafeSpec_Permeation_Guide-1.pdf
https://www.benchchem.com/product/b011624#personal-protective-equipment-ppe-for-handling-pentaborane
https://www.benchchem.com/product/b011624#personal-protective-equipment-ppe-for-handling-pentaborane
https://www.benchchem.com/product/b011624#personal-protective-equipment-ppe-for-handling-pentaborane
https://www.benchchem.com/product/b011624#personal-protective-equipment-ppe-for-handling-pentaborane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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